Cas no 1638763-74-2 (5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1638763-74-2
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD27987410
• CID: 3164422
• PubChem ID: 73425165
• Update Time: 2025-04-21

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• SB14104
• 1638763-74-2
• 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid, AldrichCPR
• Z1939449580
• 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid, 5-bromo-
• CS-0050567
• AKOS027339421
• EN300-7417259
• AS-42829
• 5-bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylicacid
• MFCD27987410
• NQC76374
• 5-bromo-7H-pyrrolo(2,3-d)pyrimidine-4-carboxylic acid
• 897-050-6

• MDL： MFCD27987410
• Inchi： 1S/C7H4BrN3O2/c8-3-1-9-6-4(3)5(7(12)13)10-2-11-6/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： BUQMKBUEOFOPST-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=C(C(=O)O)N=CN=2

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 2.1±0.1 g/cm3

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)